Cas no 1203323-86-7 (2-chloro-4-fluoro-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}benzamide)

• Product Name: 2-chloro-4-fluoro-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}benzamide
• CAS No: 1203323-86-7
• MF: C₁₇H₁₇ClFNO₂S
• MW: 353.838785886765
• CID: 6265806
• PubChem ID: 30943708
• Update Time: 2025-10-30

2-chloro-4-fluoro-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-fluoro-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}benzamide
• 1203323-86-7
• 2-chloro-4-fluoro-N-((4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)methyl)benzamide
• 2-chloro-4-fluoro-N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}benzamide
• 2-chloro-4-fluoro-N-[(4-thiophen-2-yloxan-4-yl)methyl]benzamide
• F5467-0052
• AKOS024509441

• Inchi： 1S/C17H17ClFNO2S/c18-14-10-12(19)3-4-13(14)16(21)20-11-17(5-7-22-8-6-17)15-2-1-9-23-15/h1-4,9-10H,5-8,11H2,(H,20,21)
• InChI Key： ITGCXGGGFMKAIT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(NCC1(C2=CC=CS2)CCOCC1)=O)F

Computed Properties

• Exact Mass: 353.0652558g/mol
• Monoisotopic Mass: 353.0652558g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 66.6Ų

Additional information on 2-chloro-4-fluoro-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}benzamide

Introduction to 2-chloro-4-fluoro-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}benzamide (CAS No. 1203323-86-7)

2-chloro-4-fluoro-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}benzamide, identified by its CAS number 1203323-86-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound belongs to a class of molecules characterized by its benzamide core, which is a well-documented scaffold in medicinal chemistry due to its versatile biological activities. The presence of both chloro and fluoro substituents, along with a thiophen-2-yl moiety, further enhances its structural complexity and potential pharmacological properties.

The benzamide functional group is particularly noteworthy, as it is frequently employed in the design of drugs targeting various therapeutic areas, including anti-inflammatory, analgesic, and anticancer agents. The incorporation of an oxan ring linked to a methyl group in the N-position adds another layer of structural diversity, which can influence both the solubility and bioavailability of the compound. This unique arrangement has prompted extensive research into its potential applications and mechanisms of action.

In recent years, there has been a growing interest in the development of novel compounds that combine multiple pharmacophores to achieve enhanced therapeutic efficacy. The structure of 2-chloro-4-fluoro-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}benzamide aligns well with this trend, as it integrates several key functional groups that have been shown to interact with biological targets in meaningful ways. For instance, the fluoro substituent is known to modulate metabolic stability and binding affinity, while the thiophen-2-yl group can contribute to hydrophobic interactions and electronic properties essential for receptor binding.

The synthesis of this compound represents a significant achievement in organic chemistry, particularly in the context of multi-step reactions that require precise control over regioselectivity and stereoselectivity. The benzamide core is typically synthesized via amidation reactions, where carboxylic acid derivatives are coupled with amine functionalities. In this case, the presence of both chloro and fluoro groups necessitates careful optimization to prevent unwanted side reactions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to achieve high yields and purity.

The biological activity of 2-chloro-4-fluoro-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}benzamide has been the subject of numerous studies aimed at elucidating its mechanism of action. Preliminary research suggests that this compound may exhibit inhibitory effects on various enzymes and receptors relevant to inflammatory diseases and cancer. The interaction between the benzamide moiety and target proteins appears to be modulated by the electron-withdrawing nature of the chloro and fluoro substituents, which can enhance binding affinity. Additionally, the oxan ring may facilitate favorable interactions with hydrophobic pockets in the active site of enzymes.

In vitro studies have demonstrated promising results regarding the anti-inflammatory potential of this compound. Specifically, it has been shown to inhibit the activity of cyclooxygenase (COX) enzymes, which are key mediators of inflammation. The presence of both chloro and fluoro groups seems to enhance the inhibitory effect by improving binding interactions with the enzyme active site. Furthermore, the thiophenyl ring may contribute to additional hydrophobic interactions that stabilize the enzyme-inhibitor complex.

Epidemiological studies have also highlighted the importance of fluorinated aromatic compounds in drug development due to their improved pharmacokinetic properties. The fluorine atom can increase metabolic stability by resisting hydrolysis under physiological conditions, thereby extending half-life and bioavailability. This characteristic is particularly valuable for therapeutic agents that require prolonged action or multiple daily dosing regimens.

The oxan ring in 2-chloro-4-fluoro-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}benzamide introduces an additional layer of complexity that may influence both solubility and permeability across biological membranes. Oxan derivatives are known for their ability to enhance oral bioavailability by improving lipid solubility while maintaining water solubility at physiological pH levels. This balance is critical for achieving effective drug delivery systems that ensure optimal therapeutic outcomes.

The integration of computational chemistry techniques has further advanced our understanding of how structural modifications affect biological activity. Molecular modeling studies have been conducted using docking algorithms to predict how 2-chloro-4-fluoro-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}benzamide interacts with target proteins at an atomic level. These simulations have provided insights into key binding residues and hydrogen bonding networks that contribute to its observed potency against inflammatory enzymes.

The pharmaceutical industry continues to explore novel derivatives based on this scaffold due to their potential therapeutic applications across multiple disease states including neurodegenerative disorders where modulation of protein aggregation has been implicated as a key pathological mechanism. Researchers are particularly interested in how structural variations within this class can influence downstream effects such as metal ion chelation or protein-protein interactions relevant for neuroprotection strategies.

The development pipeline for 2-chloro-4-fluoro-N-{4-(thiophen-2-ylo)xan}-4 - ylmethyl benzamide includes preclinical studies designed to evaluate its safety profile before advancing into human trials if initial results remain promising enough from animal models used thus far . Such evaluations often involve toxicology assessments along with pharmacokinetic/pharmacodynamic analyses which together provide comprehensive information regarding dosing regimens , systemic exposure levels ,and duration required before reaching clinical relevance .